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Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Get Quote

The table below consolidates key identification data for Tricyclamol Chloride from the search results.

Property Details

CAS Number 3818-88-0 (for the chloride salt) [1], 1508-76-5 (for the hydrochloride salt) [2]
[3]

Synonyms Procyclidine hydrochloride; Kemadrin; Arpicolin [3]

Molecular Formula C₂₀H₃₂ClNO (for tricyclamol chloride) [4] [5]

Molecular Weight 337.932 g/mol (for tricyclamol chloride) [1]

IUPAC Name 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methylpyrrolidinium chloride [4]

SMILES C[N+]1(CCC(O)(c2ccccc2)C2CCCCC2)CCCC1.[Cl-] [5]

Biological Activity Muscarinic receptor antagonist; NMDA receptor antagonist [2]

Research
Applications

Used in studies related to Parkinson's disease and Soman-induced epilepsy
[2]

Handling Note Classified as a controlled substance in some territories [2]
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Experimental Workflow for Research Use

The following diagram outlines a general workflow for handling a substance like Tricyclamol Chloride in a

research setting, from procurement to disposal. Given the lack of specific data, this serves as a template

highlighting critical safety checkpoints.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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